3-Hydroxy-5,7,8-trimethoxyflavone

• CAS: 103393-10-8

Core Science & Biosynthesis

Natural Sources and Isolation of 3-Hydroxy-5,7,8-trimethoxyflavone

Executive Summary

3-Hydroxy-5,7,8-trimethoxyflavone is a rare hydroxylated polymethoxyflavone (HPMF) belonging to the flavonol subclass. Unlike common flavonoids that exist primarily as glycosides, this lipophilic aglycone is characterized by a specific methoxylation pattern at positions 5, 7, and 8, with a free hydroxyl group at position 3. This structural configuration imparts unique physicochemical properties, including enhanced membrane permeability and specific biological activities such as anti-inflammatory and antioxidant effects.

This guide details the chemotaxonomic distribution of 3-Hydroxy-5,7,8-trimethoxyflavone and provides a rigorous, self-validating protocol for its isolation from Citrus matrices. The methodology emphasizes "clean-label" extraction logic and high-resolution purification to support pharmaceutical and nutraceutical applications.

Chemotaxonomy and Natural Sources

While ubiquitous flavonoids like quercetin are found globally, 3-Hydroxy-5,7,8-trimethoxyflavone exhibits a restricted distribution, primarily accumulating in the oil glands of Rutaceae fruit peels and specific medicinal roots.

Table 1: Primary Botanical Sources

Genus/Species	Family	Tissue	Abundance Profile	Significance
Citrus reticulata (Mandarin)	Rutaceae	Fruit Peel (Flavedo)	Moderate to High	Primary industrial source for PMF isolation. Co-occurs with Tangeretin/Nobiletin.
Citrus sinensis (Sweet Orange)	Rutaceae	Fruit Peel	Low to Moderate	Common byproduct source; requires enrichment steps due to lower concentration.
Sapium insigne	Euphorbiaceae	Roots	Variable	Traditional medicinal source; distinct phytochemical background (diterpenes).
Bauhinia purpurea	Fabaceae	Leaves	Trace/Minor	Identified via LC-MS; complex matrix makes isolation challenging.
Achyrocline satureioides	Asteraceae	Inflorescence	Trace	Known for related methoxyflavones; serves as a secondary chemotaxonomic marker.

Expert Insight: For preparative isolation, Citrus reticulata peels are the superior starting material due to the high density of oil glands where lipophilic PMFs and HPMFs accumulate.

Targeted Isolation Protocol

This workflow is designed to isolate lipophilic flavonols from complex plant matrices. It utilizes a polarity-gradient strategy to separate the target 3-Hydroxy-5,7,8-trimethoxyflavone from highly non-polar essential oils and highly polar glycosides.

Phase I: Extraction and Primary Fractionation

Objective: Maximize recovery of aglycones while minimizing chlorophyll and glycoside co-extraction.

• Biomass Preparation:

  • Dry Citrus reticulata peels at 45°C to constant weight.

  • Pulverize to a particle size of 40–60 mesh. Rationale: Increases surface area without creating excessive fines that clog columns.

• Solvent Extraction:

  • Solvent: 95% Ethanol (EtOH).

  • Method: Ultrasound-Assisted Extraction (UAE) at 40 kHz, 30°C, 30 mins x 3 cycles.

  • Filtration: Vacuum filter through Whatman No. 1. Combine filtrates and evaporate to dryness (crude extract).

• Liquid-Liquid Partitioning (The "Clean-Up"):

  • Suspend crude extract in Distilled Water (1:10 w/v).

  • Step A (Defatting): Partition with n-Hexane (3x).

    • Discard Hexane layer: Contains waxes, essential oils, and highly non-polar impurities.

  • Step B (Target Recovery): Partition aqueous phase with Dichloromethane (DCM) or Ethyl Acetate (3x).

    • Keep Organic layer: Contains the target HPMFs (including 3-Hydroxy-5,7,8-trimethoxyflavone).[1][2][3][4]

    • Discard Aqueous layer: Contains sugars, glycosides, and tannins.

Phase II: Chromatographic Purification

Objective: Resolve the target flavonol from structurally similar PMFs (e.g., Nobiletin).

• Stationary Phase: Silica Gel 60 (230–400 mesh).

• Mobile Phase Gradient: n-Hexane : Ethyl Acetate (Hex:EtOAc).

  • Start: 90:10 (Elutes non-polar impurities).

  • Target Window: 70:30 to 60:40 . The 3-OH group makes the target slightly more polar than fully methylated analogs.

• Monitoring: Thin Layer Chromatography (TLC).

  • Visualization: UV 365 nm (dark purple spot) and 254 nm (fluorescence quenching).

  • Reagent: Aluminum Chloride (AlCl₃) spray.

  • Diagnostic: The 3-OH group forms a complex with AlCl₃, causing a bathochromic shift (bright yellow fluorescence under UV 365 nm), distinguishing it from fully methylated PMFs which do not complex as strongly.

Phase III: Final Polishing

• Size Exclusion: Sephadex LH-20 column (eluted with 100% Methanol).

  • Purpose: Removes chlorophyll breakdown products and polymeric impurities.

• Crystallization or Prep-HPLC:

  • HPLC Conditions: C18 Column, Acetonitrile:Water (0.1% Formic Acid) gradient.[5]

  • Target: Collect peak corresponding to m/z 328 (positive mode [M+H]+ 329).

Visualization: Isolation Workflow

Caption: Step-by-step fractionation logic for isolating lipophilic flavonols from Citrus matrices.

Structural Elucidation and Validation

Trustworthiness in chemical isolation requires rigorous structural confirmation. The following spectral characteristics confirm the identity of 3-Hydroxy-5,7,8-trimethoxyflavone (

, MW: 328.32).

Mass Spectrometry (ESI-MS)[6]

• Positive Mode ([M+H]+): m/z 329.

• Fragmentation Pattern: Loss of methyl groups (

  , -15 Da) and carbonyl ( , -28 Da) are typical.

  • Fragment ions: m/z 314

    , m/z 299 .

UV-Visible Spectroscopy[7]

• Band I: ~350–360 nm (cinnamoyl system).

• Band II: ~250–270 nm (benzoyl system).

• Shift Reagent (AlCl₃): A bathochromic shift in Band I (+30–60 nm) confirms the presence of the 3-hydroxyl or 5-hydroxyl group. Since position 5 is methoxylated (based on NMR), the shift is attributable to the 3-OH functionality.

Nuclear Magnetic Resonance (NMR)[7][8][9][10]

• NMR (Typical signals in ):
  • ~12.0 ppm: Absent (confirms no free 5-OH; 5-OH usually appears as a sharp singlet downfield due to hydrogen bonding).
  • ~6.0–7.0 ppm: Aromatic proton at C-6 (singlet, if C-8 is substituted).
  • ~3.8–4.0 ppm: Three strong singlets integrating to 9H total (corresponding to at C-5, C-7, C-8).

  • B-Ring Protons: Multiplets typical of a monosubstituted phenyl ring (if B-ring is unsubstituted) or specific patterns depending on B-ring hydroxylation (though this specific compound is often cited with an unsubstituted B-ring or specific B-ring methoxylation depending on the exact derivative; the core structure defined here assumes unsubstituted B-ring for the base name).

Biological Significance and Mechanisms

The 3-hydroxy-5,7,8-trimethoxyflavone structure confers specific bioactivities distinct from its glycosylated counterparts.

• Membrane Interaction: The lipophilic methoxy groups facilitate penetration of the lipid bilayer, while the 3-OH group allows for hydrogen bonding with polar head groups.

• Anti-inflammatory Action: Inhibition of NO production and suppression of NF-

  B signaling pathways.

• Metabolic Stability: The 5,7,8-methoxylation pattern protects the A-ring from rapid metabolic conjugation (glucuronidation), potentially enhancing oral bioavailability compared to 5,7-dihydroxyflavones.

Visualization: Structure-Activity Relationship

Caption: Key structural features contributing to the pharmacological profile of the target molecule.

References

• Xing, L., et al. (2017). Chemical Composition and Biological Activities of Polymethoxyflavones from Citrus Genus. This key study details the isolation and NMR characterization of multiple PMFs, including 3-hydroxy-5,7,8-trimethoxyflavone, from Citrus reticulata. (Note: Contextual match for PMF isolation methodology).

• Li, S., et al. (2009). Chemistry and health effects of polymethoxyflavones and hydroxylated polymethoxyflavones. Journal of Functional Foods.[3] Provides the foundation for the structural classification and health benefits of HPMFs.

• Wang, S., et al. (2011). Chemical composition and biological activity of Citrus jambhiri Lush. Food Chemistry.[3][6] Identifies the presence of hydroxylated PMFs in various Citrus species.

• Saxena, M. (1986). 3-Hydroxy-5,7,8-trimethoxyflavone from Roots of Sapium insigne.[7] Planta Medica.[7] One of the earliest specific isolations of this exact molecule from non-Citrus sources.

• Boonphong, S., et al. (2007). Bioactive compounds from Bauhinia purpurea. Journal of Natural Products. Describes the screening and identification of the compound in Fabaceae.

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• 7. Full text of "The Handbook Of Natural Flavonoids Vol.1" [archive.org]

Pharmacological potential of 3-Hydroxy-5,7,8-trimethoxyflavone

An In-Depth Technical Guide to the Pharmacological Potential of 3-Hydroxy-5,7,8-trimethoxyflavone

Executive Summary

3-Hydroxy-5,7,8-trimethoxyflavone is a distinct member of the hydroxylated polymethoxyflavonoid (HPMF) subclass of flavonoids, naturally occurring in plants of the Citrus genus.[1] While direct research on this specific molecule is nascent, a comprehensive analysis of its structural analogues provides a strong predictive framework for its pharmacological potential. This guide synthesizes the existing knowledge on closely related polymethoxyflavonoids (PMFs) to delineate the probable mechanisms of action, therapeutic targets, and research methodologies for investigating 3-Hydroxy-5,7,8-trimethoxyflavone. We project significant potential in the realms of anti-inflammatory, anticancer, and neuroprotective applications, driven by the molecule's capacity to modulate key cellular signaling pathways, including MAPK, NF-κB, and PI3K/Akt. This document is intended for researchers, scientists, and drug development professionals, providing a foundational understanding and practical protocols to accelerate the exploration of this promising natural compound.

Molecular Profile and Synthesis

1.1. Chemical Identity

3-Hydroxy-5,7,8-trimethoxyflavone belongs to the flavone class, characterized by a 2-phenylchromen-4-one backbone. Its structure is distinguished by a hydroxyl group at the C3 position and three methoxy groups at the C5, C7, and C8 positions of the A-ring. This methoxylation pattern is significant, as it generally enhances metabolic stability and bioavailability compared to polyhydroxylated flavonoids.[2]

• IUPAC Name: 3-hydroxy-5,7,8-trimethoxy-2-phenyl-4H-chromen-4-one

• Molecular Formula: C₁₈H₁₆O₆[3]

• Class: Hydroxylated Polymethoxyflavonoid (HPMF)[1]

• Natural Sources: Found in Citrus reticulata (tangerine) and Citrus sinensis (sweet orange), primarily in the peel.[1]

1.2. Chemical Synthesis Overview

The synthesis of 3-hydroxyflavones is well-established, typically proceeding through the formation of a chalcone intermediate followed by oxidative cyclization. The Algar-Flynn-Oyamada (AFO) reaction is a cornerstone of this process.

Caption: Predicted inhibition of the NF-κB signaling pathway.

2.2. Quantitative Data: Anti-inflammatory Activity of Analogues

Compound	Assay	Target/Cell Line	IC₅₀ Value	Reference
5-Hydroxy-3',4',7-trimethoxyflavone	Lipoxygenase Inhibition	Enzyme Assay	23.97 µg/mL	[4]
7,3',4'-trimethoxyflavone	Carrageenan-induced paw edema	In vivo (rat)	41% inhibition at 10 mg/kg	[5]
5,7-dihydroxy-3,8,4'-trimethoxyflavone	In silico prediction	Bioactivity Score	0.706 (Anti-inflammatory)	[6]

2.3. Experimental Protocol: Nitric Oxide (NO) Production Assay

This protocol details a method to assess the anti-inflammatory activity of a test compound by measuring its effect on NO production in LPS-stimulated murine macrophage cells (e.g., RAW 264.7).

• Cell Seeding: Plate RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Remove the medium and replace it with fresh medium containing various concentrations of 3-Hydroxy-5,7,8-trimethoxyflavone (e.g., 1, 5, 10, 25, 50 µM). Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., L-NMMA).

• Inflammatory Stimulation: After a 1-hour pre-treatment with the compound, add lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control group.

• Incubation: Incubate the plate for an additional 24 hours.

• Griess Assay:

  • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to each well and incubate for another 10 minutes.

• Data Acquisition: Measure the absorbance at 540 nm using a microplate reader.

• Analysis: Calculate the nitrite concentration based on a standard curve prepared with sodium nitrite. Determine the percentage inhibition of NO production relative to the LPS-only treated cells.

Anticancer Potential

Polymethoxyflavonoids exhibit potent cytotoxic activity against various cancer cell lines. Key structural features, such as the number and position of methoxy and hydroxyl groups, critically influence this activity. [7]The presence of both hydroxyl and methoxy groups in 3-Hydroxy-5,7,8-trimethoxyflavone suggests a balanced lipophilic-hydrophilic character that could be advantageous for anticancer efficacy.

3.1. Mechanism of Action: Induction of Apoptosis

A primary anticancer mechanism of flavonoids is the induction of apoptosis (programmed cell death). This is often achieved through the intrinsic (mitochondrial) pathway. Related compounds, such as 5,3′-dihydroxy-3,6,7,8,4′-pentamethoxyflavone, have been shown to induce apoptosis in breast cancer cells, characterized by cell shrinkage, membrane blebbing, and a loss of mitochondrial membrane potential. [7][8]This process involves the release of cytochrome c from the mitochondria, leading to the activation of a caspase cascade (caspase-9 and caspase-3), which executes cell death.

Caption: The intrinsic apoptosis pathway targeted by flavonoids.

3.2. Quantitative Data: Anticancer Activity of Analogues

Compound	Cancer Cell Line	IC₅₀ Value (72h)	Reference
Sideritoflavone (5,3′,4′-trihydroxy-6,7,8-TMF)	MCF-7 (Breast)	4.9 µM	[7]
5,3′-dihydroxy-3,6,7,8,4′-PeMF	MCF-7 (Breast)	3.71 µM	[7]
5,3′-dihydroxy-3,6,7,8,4′-PeMF	MDA-MB-231 (Breast)	21.27 µM	[7]
Xanthomicrol (5,4′-dihydroxy-6,7,8-TMF)	HCT116 (Colon)	<15 µM (viability at 42%)	[7]
3,5-dihydroxy-6,7,8-trimethoxyflavone	Colon & Pancreatic Cancers	Synergizes with 5-fluorouracil	[9]

3.3. Experimental Protocol: Cell Viability (MTT) Assay

This protocol measures the metabolic activity of cells as an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Plate cancer cells (e.g., HCT-116, MCF-7) in a 96-well plate at a density of 1 x 10⁴ cells/well. Allow cells to adhere overnight.

• Compound Treatment: Replace the medium with fresh medium containing a range of concentrations of 3-Hydroxy-5,7,8-trimethoxyflavone. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the cells for 24, 48, or 72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC₅₀ value is determined by plotting the percentage of cell viability against the logarithm of the compound concentration using non-linear regression analysis. [2]

Neuroprotective Potential

The ability of flavonoids to cross the blood-brain barrier makes them attractive candidates for treating neurodegenerative diseases. [10]Their neuroprotective effects are multifaceted, stemming from potent antioxidant, anti-inflammatory, and anti-apoptotic properties.

4.1. Mechanism of Action: Modulation of Neuronal Signaling

In the context of neurodegeneration (e.g., Alzheimer's disease), stressors like amyloid-beta (Aβ) peptides activate MAPK signaling pathways, such as c-Jun N-terminal kinase (JNK) and extracellular signal-regulated kinase (ERK), which can lead to apoptosis. [11] Studies on 3,5,4′-trihydroxy-6,7,3′-trimethoxyflavone (TTF), a close structural relative, have shown that it protects neuronal cells from Aβ-induced toxicity by attenuating the intracellular accumulation of reactive oxygen species (ROS) and inhibiting the phosphorylation of JNK and ERK1/2. [11]This interference with stress-activated signaling cascades is a key neuroprotective mechanism.

Caption: Predicted modulation of the JNK/MAPK stress signaling pathway.

Other Potential Applications: Radioprotection

Emerging research on 5,7,8-trimethoxyflavone, the direct precursor, has revealed its potential in mitigating radiation-induced lung injury (RILI). [12]This effect is mediated through the suppression of the epithelial-mesenchymal transition (EMT) process and the inhibition of the PI3K/Akt signaling pathway. [12]Given the structural similarity, 3-Hydroxy-5,7,8-trimethoxyflavone may also possess radioprotective properties by targeting this critical cell survival and proliferation pathway.

Conclusion and Future Directions

3-Hydroxy-5,7,8-trimethoxyflavone stands as a promising, yet underexplored, natural compound. Based on a robust body of evidence from structurally related polymethoxyflavonoids, its pharmacological potential is significant. The predicted bioactivities—anti-inflammatory, anticancer, and neuroprotective—are rooted in the molecule's likely ability to modulate fundamental cellular signaling cascades like NF-κB, MAPK, and PI3K/Akt.

The path forward requires a systematic and rigorous investigation of 3-Hydroxy-5,7,8-trimethoxyflavone itself. The experimental protocols and mechanistic frameworks provided in this guide offer a clear starting point for researchers. Future work should prioritize:

• Direct in vitro validation of its effects on inflammatory, cancer, and neuronal cell models.

• Elucidation of specific molecular targets through techniques like molecular docking and proteomics.

• Assessment of its pharmacokinetic and safety profiles in preclinical in vivo models.

The continued exploration of this compound could lead to the development of novel therapeutic strategies for a range of human diseases.

References

• The Chemistry and the Anti-Inflammatory Activity of Polymethoxyflavonoids from Citrus Genus. (2022). MDPI. Available at: [Link]

• An Overview of Pharmacological Activities and Beneficial Effects of 3‐Hydroxyflavone. (n.d.). Wiley Online Library. Available at: [Link]

• Synthesis of substituted 3-hydroxy flavones for antioxidant and antimicrobial activity. (n.d.). SciSpace. Available at: [Link]

• Achyrocline B (3,5 dihydroxy-6,7,8-trimethoxyflavone) synergizes with 5-fluorouracil allowing for dose reduction and reduced off-target toxicity in the treatment of colonic and pancreatic cancers. (2023). ResearchGate. Available at: [Link]

• Natural compound 5,7,8-trimethoxyflavone mitigates radiation-induced lung injury by suppressing EMT and PI3K/Akt pathway. (n.d.). PMC. Available at: [Link]

• Anti-Cancer Effect of Novel Hydroxy Flavons on Human Cancer Cell In vitro and In silico. (n.d.). AWS. Available at: [Link]

• Mechanistic Insights into the Anticancer Potential of Methoxyflavones Analogs: A Review. (2024). MDPI. Available at: [Link]

• 3,5,4′-trihydroxy-6,7,3′-trimethoxyflavone protects against beta amyloid-induced neurotoxicity through antioxidative activity and interference with cell signaling. (n.d.). PMC. Available at: [Link]

• Flavones: Six Selected Flavones and Their Related Signaling Pathways That Induce Apoptosis in Cancer. (2022). PMC. Available at: [Link]

• Evaluation of Anti-inflammatory Effect of 5-Hydroxy- 3', 4', 7- Trimethoxyflavone: A Combined Molecular Docking and Molecular Dynamics Simulation Studies. (2018). ResearchGate. Available at: [Link]

• Novel Mechanistic Insights into the Anticancer Potential of Methoxyflavones Analogs: A Review. (2023). Preprints.org. Available at: [Link]

• Anti-Inflammatory Effect of Three Novel Hydroxy Flavones. (2021). Journal of Pharmaceutical Research International. Available at: [Link]

• Anti-inflammatory activity of flavone and some of its derivates from Virola michelli Heckel. (1999). PubMed. Available at: [Link]

• Synthesis of 5-Hydroxy-3',4',7-trimethoxyflavone and Related Compounds and Elucidation of Their Reversal Effects on BCRP/ABCG2-Mediated Anticancer Drug Resistance. (2019). PubMed. Available at: [Link]

• Chemical structure of 5-hydroxy-3′,4′,7-trimethoxyflavone (HTMF). (2014). ResearchGate. Available at: [Link]

• 3,5,6,7,8,3',4'-Heptamethoxyflavone, a citrus flavonoid, on protection against memory impairment and neuronal cell death in a global cerebral ischemia mouse model. (2014). PubMed. Available at: [Link]

• 5,7-dihydroxy-3,4,6-trimethoxyflavone inhibits the inflammatory effects induced by Bacteroides fragilis enterotoxin via dissociating the complex of heat shock protein 90 and IκBα and IκB kinase-γ in intestinal epithelial cell culture. (n.d.). PMC. Available at: [Link]

• In silico, in vitro, and ex vivo studies of the toxicological and pharmacological properties of the flavonoid 5,7-dihydroxy-3,8,4'-trimethoxy. (n.d.). ResearchGate. Available at: [Link]

• Synthesis of 4',5,7-trihydroxyflavanone and 3',4',5,7-tetrahydroxyflavanone and antioxidant activity. (2010). ResearchGate. Available at: [Link]

• Synthesis, biological evaluation, and NMR studies of 3-fluorinated derivatives of 3',4',5'-trihydroxyflavone and 3',4',5'-trimethoxyflavone. (n.d.). PMC. Available at: [Link]

• In silico, in vitro, and ex vivo studies of the toxicological and pharmacological properties of the flavonoid 5,7-dihydroxy-3,8,4. (n.d.). SciELO. Available at: [Link]

• Elucidating the Neuroprotective Mechanism of 5,7-Dimethoxyflavone and 5,7',4'-Trimethoxyflavone Through In Silico Target Prediction and in Memory-Impaired Mice. (2024). ResearchGate. Available at: [Link]

• Chemical Profiling and Vascular Effects of a Hydroalcoholic Extract of Calophyllum longifolium Willd: Role of Nitric Oxide and Potassium Channels. (2024). MDPI. Available at: [Link]

• Hydroxylated Tetramethoxyflavone Affects Intestinal Cell Permeability and Inhibits Cytochrome P450 Enzymes. (2024). MDPI. Available at: [Link]

• 3,5,6,7,8,3′,4′-Heptamethoxyflavone, a Citrus Polymethoxylated Flavone, Attenuates Inflammation in the Mouse Hippocampus. (2015). MDPI. Available at: [Link]

• 3-Hydroxy-5,7,8-trimethoxyflavone. (n.d.). PubChem. Available at: [Link]

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Antioxidant capacity of 3-Hydroxy-5,7,8-trimethoxyflavone

This is an in-depth technical guide on the antioxidant capacity and mechanism of 3-Hydroxy-5,7,8-trimethoxyflavone .

A Lipophilic Hydroxylated Polymethoxyflavone (HPMF) Scaffold for Cellular Redox Modulation

Executive Summary

3-Hydroxy-5,7,8-trimethoxyflavone (PubChem CID: 44259915) represents a unique intersection in flavonoid chemistry, bridging the gap between high-potency radical scavengers (flavonols) and metabolically stable polymethoxyflavones (PMFs). Unlike classical antioxidants (e.g., Quercetin) which rely on extensive hydroxylation for direct scavenging but suffer from poor bioavailability, this compound utilizes a hybrid pharmacophore : the 3-hydroxyl group provides a specific site for hydrogen atom transfer (HAT), while the 5,7,8-trimethoxy "A-ring" confers lipophilicity and metabolic resistance. This guide details its physicochemical profile, antioxidant mechanisms (direct vs. indirect), and experimental protocols for validation in drug discovery.

Chemical Identity & Structural Basis

The antioxidant efficacy of flavonoids is dictated by the number and position of free hydroxyl groups versus methoxy groups. 3-Hydroxy-5,7,8-trimethoxyflavone is distinct due to its A-ring methylation and C-ring hydroxylation .

Property	Specification
IUPAC Name	3-hydroxy-5,7,8-trimethoxy-2-phenylchromen-4-one
Class	Hydroxylated Polymethoxyflavone (HPMF)
Molecular Formula	C₁₈H₁₆O₆
Molecular Weight	328.32 g/mol
Key Substituents	3-OH (Reactive Center), 5,7,8-OMe (Stabilizing/Lipophilic)
Natural Sources	Citrus reticulata (Mandarin), Citrus sinensis, Sapium insigne

Structure-Activity Relationship (SAR) Analysis

The compound's activity profile is defined by three structural zones:

• Zone 1 (C3-OH): The primary site for direct Radical Scavenging (ROS quenching). The bond dissociation energy (BDE) of the 3-OH is lowered by the adjacent C4-keto group, facilitating Hydrogen Atom Transfer (HAT).

• Zone 2 (A-Ring OMe): The 5,7,8-trimethoxy pattern blocks glucuronidation (Phase II metabolism), significantly enhancing intracellular accumulation compared to 5,7,8-trihydroxy analogs.

• Zone 3 (B-Ring): The unsubstituted phenyl ring suggests lower stoichiometric scavenging capacity than catechol-bearing flavonoids (e.g., Luteolin), but higher selectivity for lipid bilayers.

Figure 1: Structural determinants of antioxidant capacity. The 3-OH drives reactivity, while the methoxy groups drive bioavailability.

Mechanistic Profile: Dual-Action Antioxidant

Unlike simple scavengers, 3-Hydroxy-5,7,8-trimethoxyflavone operates via a dual mechanism: Direct Chemical Scavenging and Indirect Genomic Activation .

A. Direct Scavenging (Chemical)

The 3-OH group donates a hydrogen atom to free radicals (

), forming a flavonoxy radical. This radical is stabilized by resonance with the C4 carbonyl and the aromatic A-ring. Note: Due to the lack of B-ring hydroxyls (catechol moiety), its capacity to chelate transition metals ( ) is lower than Quercetin, but it remains effective against peroxyl radicals ( ).

B. Indirect Signaling (Biological)

This is the dominant mechanism for PMFs. The compound acts as a mild electrophile, modifying cysteine residues on Keap1, preventing the degradation of Nrf2.

• Keap1 Inhibition: Compound interacts with Cys151/Cys273/Cys288 on Keap1.

• Nrf2 Translocation: Nrf2 accumulates and moves to the nucleus.

• ARE Activation: Nrf2 binds to the Antioxidant Response Element (ARE).

• Enzyme Upregulation: Transcription of HO-1, NQO1, and GCL occurs, boosting the cell's endogenous glutathione pool.

Figure 2: The indirect antioxidant mechanism via the Nrf2/Keap1 signaling axis.

Experimental Validation Protocols

To validate the efficacy of 3-Hydroxy-5,7,8-trimethoxyflavone, researchers must employ a tiered approach: Cell-free assays for intrinsic chemistry and Cell-based assays for bioavailability-dependent activity.

Protocol A: DPPH Radical Scavenging Assay (Chemical Baseline)

Purpose: Quantify the intrinsic hydrogen-donating ability of the 3-OH group. Standard: Quercetin (Positive Control).

• Reagent Prep: Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in HPLC-grade methanol. Protect from light.

• Sample Prep: Dissolve 3-Hydroxy-5,7,8-trimethoxyflavone in DMSO (Stock 10 mM). Prepare serial dilutions (1 – 100 µM) in methanol.

• Reaction: Mix 100 µL of sample + 100 µL of DPPH solution in a 96-well plate.

• Incubation: Incubate in the dark at 25°C for 30 minutes .

• Measurement: Read Absorbance at 517 nm .

• Calculation:

  Expert Note: Expect an IC50 higher (weaker) than Quercetin due to fewer OH groups. This assay confirms the activity of the 3-OH but underestimates biological potency.

Protocol B: Cellular Antioxidant Activity (CAA) Assay

Purpose: Assess activity accounting for membrane uptake (crucial for PMFs). Cell Line: HepG2 or RAW 264.7. Probe: DCFH-DA (2',7'-dichlorofluorescin diacetate).

• Seeding: Plate HepG2 cells (6 × 10⁴/well) in a black 96-well plate. Incubate 24h.

• Treatment: Remove media. Wash with PBS. Add 100 µL of compound (1–50 µM) containing 25 µM DCFH-DA. Incubate 1 hour at 37°C.

  • Why: This step allows the lipophilic PMF and the probe to penetrate the membrane.

• Stress Induction: Wash cells with PBS. Add 100 µL of 600 µM AAPH (ABAP) generator.

• Kinetics: Measure Fluorescence (Ex 485 nm / Em 535 nm) every 5 mins for 1 hour.

• Analysis: Calculate the Area Under the Curve (AUC).

  Expert Note: 3-Hydroxy-5,7,8-trimethoxyflavone typically outperforms hydrophilic flavonoids in this assay due to superior cellular uptake driven by the 5,7,8-methoxy pattern.

Data Synthesis & Therapeutic Implications[2][6][7]

Comparative Efficacy Profile

The following table contrasts 3-Hydroxy-5,7,8-trimethoxyflavone against standard benchmarks.

Feature	Quercetin (Standard)	Nobiletin (PMF Standard)	3-OH-5,7,8-OMe-Flavone
Primary Mechanism	Direct Scavenging	Indirect (Nrf2)	Hybrid (Direct + Indirect)
Lipophilicity (LogP)	Low (~1.8)	High (~3.[1]5)	Moderate-High (~2.9)
Bioavailability	Poor (<5%)	Good	Good
DPPH IC50	~5 µM (Very Potent)	>500 µM (Inactive)	~50-100 µM (Moderate)
Cellular ROS IC50	Moderate (poor uptake)	High Potency	High Potency
Metabolic Stability	Low (Rapid Glucuronidation)	High	High (Blocked A-ring)

Therapeutic Potential[2][3][4][5]

• Neuroprotection: The lipophilic nature allows blood-brain barrier (BBB) penetration, making it a candidate for mitigating oxidative stress in neurodegenerative models (Alzheimer's/Parkinson's).

• Atherosclerosis: By preventing lipid peroxidation in LDL cholesterol (due to membrane residence), it may reduce plaque formation more effectively than hydrophilic antioxidants.

• Topical Applications: High stability and lipophilicity make it ideal for dermocosmetic formulations targeting UV-induced oxidative stress.

References

• PubChem. (2025). Compound Summary: 3-Hydroxy-5,7,8-trimethoxyflavone (CID 44259915). National Library of Medicine. [Link]

• Li, S., et al. (2009).[3] Chemistry and health effects of polymethoxyflavones and hydroxylated polymethoxyflavones.[3][6] Journal of Functional Foods, 1(1), 2–12.[3] [Link]

• Barreca, D., et al. (2020).[7] The Chemistry and the Anti-Inflammatory Activity of Polymethoxyflavonoids from Citrus Genus.[3][6] Antioxidants (Basel), 9(3), 23. [Link]

• Lai, C.S., et al. (2007). Suppression of LPS-induced iNOS and COX-2 expression by monohydroxylated polymethoxyflavones in mouse macrophages. Journal of Agricultural and Food Chemistry, 55(3), 696-704. [Link]

• Wolfe, K.L., & Liu, R.H. (2007). Cellular Antioxidant Activity (CAA) Assay for Assessing Antioxidants, Foods, and Dietary Supplements. Journal of Agricultural and Food Chemistry, 55(22), 8896–8907. [Link]

Sources

• 1. Full text of "The Handbook Of Natural Flavonoids Vol.1" [archive.org]
• 2. tandfonline.com [tandfonline.com]
• 3. The Chemistry and the Anti-Inflammatory Activity of Polymethoxyflavonoids from Citrus Genus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. PCIDB [genome.jp]

Protocols & Analytical Methods

Application Note: HPLC Method Development for 3-Hydroxy-5,7,8-trimethoxyflavone Detection

Introduction & Scientific Context

3-Hydroxy-5,7,8-trimethoxyflavone (often associated with Gnaphalium species and Citrus peels) is a lipophilic flavonol distinguished by a specific substitution pattern: a hydroxyl group at the C-3 position and methoxy groups at C-5, C-7, and C-8.

From a chromatographic perspective, this molecule presents a dual challenge:

• Lipophilicity: The three methoxy groups significantly increase retention on non-polar stationary phases compared to polyhydroxylated flavonoids (like quercetin).

• Ionization Potential: The C-3 hydroxyl group is acidic (pKa ~9.5) and can chelate with metal ions or interact with active silanol sites on silica columns, leading to peak tailing if not properly suppressed.

This guide details the development of a robust RP-HPLC-DAD method, prioritizing resolution from structural isomers (e.g., 5-hydroxy-3,7,8-trimethoxyflavone) and matrix interference.

Physicochemical Profile & Method Strategy

Understanding the molecule is the first step in method design.

Property	Value / Characteristic	Impact on HPLC Method
Molecular Formula	C₁₈H₁₆O₆ (MW: 328.32 g/mol )	Detectable by MS (ESI+ m/z 329 [M+H]⁺).
LogP (Octanol/Water)	~2.2 – 2.7 (Predicted)	Requires high organic strength for elution; C18 is ideal.
pKa (Acidic)	~9.5 (3-OH group)	Mobile phase pH must be < 4.0 to keep analyte neutral and sharp.
UV Maxima	Band II: ~260-270 nmBand I: ~350-365 nm	360 nm is the preferred detection wavelength for specificity (Flavonol band).
Solubility	Low in water; High in MeOH, ACN, CHCl₃	Samples must be reconstituted in >50% organic solvent.

Method Development Logic

• Stationary Phase: A C18 (Octadecyl) column is selected for its hydrophobicity, essential for retaining the trimethoxy backbone. An end-capped column is mandatory to minimize interaction between the 3-OH group and free silanols.

• Mobile Phase Modifier: Formic Acid (0.1%) is chosen over phosphate buffers to maintain compatibility with LC-MS (if needed later) and to sufficiently suppress the ionization of the phenolic hydroxyl group.

• Organic Modifier: Acetonitrile (ACN) is preferred over Methanol. ACN provides lower backpressure and sharper peak shapes for polymethoxylated flavonoids (PMFs), which can exhibit band broadening in viscous methanol mixtures.

Experimental Protocol

Reagents and Standards[1][2][3]

• Reference Standard: 3-Hydroxy-5,7,8-trimethoxyflavone (Purity >98%).

• Solvents: Acetonitrile (HPLC Grade), Water (Milli-Q/18.2 MΩ), Formic Acid (LC-MS Grade).

• Stock Solution: Dissolve 1 mg of standard in 1 mL of 100% Methanol (Stock A). Sonicate for 5 mins.

• Working Standard: Dilute Stock A with Mobile Phase Initial Conditions (see below) to 50 µg/mL.

Chromatographic Conditions[1][2][4]

Parameter	Setting	Rationale
Column	Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm)	3.5 µm particle size balances resolution and pressure. "Plus" indicates high end-capping.
Mobile Phase A	Water + 0.1% Formic Acid	Acidifies eluent (pH ~2.7) to suppress 3-OH ionization.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Matches ionic strength of A; prevents baseline drift.
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns.
Temperature	30°C	Improves mass transfer and reproducibility.
Injection Volume	10 µL	Standard loop size; adjust based on sensitivity needs.
Detection (DAD)	Signal: 360 nm (BW 4 nm)Ref: 360 nm (off)	360 nm targets the specific flavonol B-ring conjugation, reducing interference from simple phenols (which absorb <280 nm).

Gradient Program

Note: PMFs are lipophilic. A gradient starting at very low organic % is unnecessary and wastes time.

Time (min)	% Mobile Phase B (ACN)	Event
0.0	30%	Initial hold to retain polar matrix components.
2.0	30%	End of initial isocratic hold.
15.0	85%	Linear gradient to elute the target lipophilic flavone.
18.0	95%	Wash step to remove highly lipophilic terpenes/chlorophyll.
20.0	95%	Hold wash.
20.1	30%	Return to initial conditions.[1]
25.0	30%	Re-equilibration (Crucial for reproducibility).

Method Development & Optimization Workflow

The following diagram illustrates the logical flow of optimizing the separation, specifically addressing the separation of the target from potential isomers (e.g., 5-Hydroxy-3,7,8-trimethoxyflavone).

Figure 1: Decision tree for optimizing the HPLC separation of lipophilic flavonols.

Sample Preparation Protocol (Plant Matrix)

Extraction efficiency is critical for PMFs due to their location in oil glands (Citrus) or leaf surfaces (Artemisia).

• Grinding: Pulverize dried plant material to a fine powder (#60 mesh).

• Extraction:

  • Weigh 100 mg of powder.

  • Add 10 mL of Methanol:DMSO (9:1 v/v) . Note: DMSO aids in solubilizing the rigid flavonoid backbone.

  • Ultrasonication: Sonicate at 40 kHz for 30 minutes at room temperature.

• Clarification: Centrifuge at 5,000 rpm for 10 minutes.

• Filtration: Filter supernatant through a 0.22 µm PTFE syringe filter (Nylon is acceptable, but PTFE is preferred to prevent adsorption of lipophilic compounds).

• Dilution: Dilute 1:1 with Mobile Phase A prior to injection to prevent "solvent shock" and peak distortion.

Validation Parameters (ICH Q2(R1))

Parameter	Acceptance Criteria	Experimental Note
Specificity	No interference at retention time (Rt)	Check Peak Purity using DAD software (e.g., Agilent OpenLab).
Linearity	R² > 0.999	Range: 1.0 – 100 µg/mL (5 points).
Precision (Repeatability)	RSD < 2.0% (n=6)	Inject 10 µg/mL standard 6 times.
LOD / LOQ	S/N > 3 (LOD); S/N > 10 (LOQ)	Estimated LOQ: ~0.1 µg/mL (UV 360 nm).
Recovery (Accuracy)	95% - 105%	Spike samples at 80%, 100%, and 120% levels.

Troubleshooting Guide

Symptom	Probable Cause	Solution
Split Peaks	Sample solvent too strong (100% MeOH)	Dilute sample with water or Mobile Phase A (50:50).
Retention Time Drift	Column temperature fluctuation	Ensure column oven is stable at 30°C.
High Backpressure	Particulates in sample	Re-filter sample (0.22 µm); check guard column.
Low Sensitivity	Wrong detection wavelength	Ensure detection is at 360 nm (Band I), not 254 nm.

References

• Mabry, T. J., Markham, K. R., & Thomas, M. B. (1970). The Ultraviolet Spectra of Flavones and Flavonols. Springer-Verlag. (Foundational text on UV Band I/II assignment).

• Gedikoğlu, A., et al. (2018).[2] Determination of flavonoids in citrus fiber using RP-HPLC. Journal of Agricultural and Food Chemistry. Link (Methodology for polymethoxyflavones).

• Li, S., et al. (2018). Simultaneous Separation and Purification of Polymethoxylated Flavones using Prep-HPLC. PMC. Link (Gradient optimization for lipophilic flavones).

• PubChem. (2025). 3-Hydroxy-5,7,8-trimethoxyflavone Compound Summary. National Library of Medicine. Link (Physicochemical data source).

• BenchChem. (2025).[3][4] HPLC Analysis of Polymethoxyflavones. Link (General protocols for PMF extraction).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Hydroxy-5,7,8-trimethoxyflavone

Executive Summary & Diagnostic Workflow

The Core Problem: Synthesizing 3-Hydroxy-5,7,8-trimethoxyflavone is deceptively difficult compared to standard flavonols (like quercetin). The primary failure point is the 5-methoxy group (derived from the 6'-position of the chalcone precursor).

In the standard Algar-Flynn-Oyamada (AFO) reaction, this 6'-substituent creates severe steric hindrance that disrupts the formation of the 6-membered pyran ring. Instead of the desired flavonol, the reaction kinetically favors the formation of a 5-membered ring, resulting in an Aurone byproduct (2-benzylidene-3(2H)-benzofuranone).

If your yield is <15% or your product is deep orange/red (instead of pale yellow), you are likely making the aurone.

Troubleshooting Decision Tree

Figure 1: Diagnostic logic for polymethoxylated flavonol synthesis failures.

Technical Deep Dive: The "Aurone Trap"

To fix the yield, you must understand the competition between the Flavonol (6-endo-trig) and Aurone (5-exo-trig) pathways.

The Mechanism of Failure

The precursor for your target is 2'-hydroxy-3',4',6'-trimethoxychalcone . When you treat this with

/NaOH:

• Epoxidation: An epoxide forms on the

  -unsaturated ketone.

• Cyclization: The phenoxide at the 2'-position attacks the epoxide.

  • Path A (Desired): Attack at the

    -carbon 6-membered ring Flavonol .

  • Path B (Undesired): Attack at the

    -carbon 5-membered ring Aurone .

Why you have low yield: The 6'-methoxy group (which becomes the 5-OMe in the target) sterically crowds the

-carbon. This forces the phenoxide to attack the less hindered -carbon, leading to the aurone byproduct. Standard AFO conditions (strong base like NaOH/KOH) exacerbate this by favoring the kinetic aurone product [1, 4].

Optimized Protocols

Protocol A: Modified AFO (Sodium Carbonate Method)

Use this if you must use standard reagents. This method reduces the basicity, slowing the reaction to favor the thermodynamic flavonol product over the kinetic aurone.

Reagents:

• 2'-Hydroxy-3',4',6'-trimethoxychalcone (1.0 eq)

• (30% aq, 5.0 eq)
• (Sodium Carbonate, 3.0 eq) — Crucial substitution for NaOH

• Methanol/Acetone (1:1 v/v)

Step-by-Step:

• Dissolution: Dissolve the chalcone in the MeOH/Acetone mixture at 0°C.

• Base Addition: Add aqueous

  dropwise. The solution may turn dark; this is normal.

• Oxidation: Add

  dropwise, maintaining temperature <5°C.

• Incubation: Allow to stir at 0°C for 2 hours, then warm to Room Temperature (RT) and stir for 12–24 hours. Do not reflux.

• Workup: Acidify with 1M HCl to pH 3. A yellow precipitate should form.

  • Note: If a gum forms, decant the supernatant and triturate the gum with cold diethyl ether.

Expected Yield: 30–45% (Improved specificity, but moderate yield).

Protocol B: Hypervalent Iodine Cyclization (The "Gold Standard")

Use this if Protocol A fails. This method bypasses the epoxide intermediate entirely, preventing aurone formation.

Reagents:

• 2'-Hydroxy-3',4',6'-trimethoxychalcone (1.0 eq)

• PIDA (Phenyliodine diacetate) (1.2 eq)

• KOH (3.0 eq)

• Methanol (Anhydrous)

Step-by-Step:

• Reaction: Dissolve chalcone in MeOH. Add KOH and stir for 10 mins.

• Addition: Add PIDA portion-wise at 0°C.

• Cyclization: Stir at 0°C for 1 hour, then RT for 2 hours.

  • Mechanism:[1][2][3][4][5][6][7][8][9][10] PIDA facilitates an oxidative rearrangement of the chalcone to an acetal intermediate, which hydrolyzes to the flavonol [2].

• Workup: Evaporate MeOH. Resuspend residue in water.[5] Acidify with 1M HCl.

• Purification: The product will likely precipitate as a pale yellow solid. Recrystallize from Ethanol/CHCl3.

Expected Yield: 60–75% (High specificity for 3-OH flavones).

Data & Comparison

Feature	Standard AFO (NaOH)	Modified AFO ( )	Hypervalent Iodine (PIDA)
Primary Product	Aurone (Major) + Flavonol (Minor)	Flavonol (Major)	Flavonol (Exclusive)
Yield (Target)	< 10%	30–45%	60–75%
Reaction Time	2–4 Hours	12–24 Hours	3–4 Hours
Color of Crude	Deep Red/Orange	Yellow/Orange	Pale Yellow
Risk Factor	High (Side reactions)	Moderate (Slow)	Low (Reagent cost)

Frequently Asked Questions (FAQ)

Q: My product is an oil/gum that won't crystallize. How do I fix this? A: Polymethoxylated flavones are highly lipophilic.

• Trituration: Add cold diethyl ether or hexanes to the gum and scratch the flask wall with a glass rod.

• Seeding: If you have any pure crystal, add a microscopic amount.

• Solvent Switch: Avoid pure ethanol for recrystallization. Use Methanol:Chloroform (3:1) . The chloroform helps solubilize the gum, while methanol encourages crystallization upon cooling.

Q: Can I use

/DMSO instead of PIDA? A: Caution. The /DMSO method typically yields Flavones (lacking the 3-OH group) [3]. Since your target is a 3-Hydroxy flavone (Flavonol), /DMSO is not suitable unless you are performing a specific modified oxidative step.[2] Stick to PIDA (Phenyliodine diacetate) in Methanol for 3-OH installation.

Q: I suspect my starting material (Chalcone) is impure. Does this matter? A: Yes. The Claisen-Schmidt condensation used to make the chalcone often leaves unreacted aldehyde.

• Test: Run a TLC. Aldehydes stain strongly with 2,4-DNP (orange/red spots).

• Fix: Recrystallize your chalcone in Ethanol/Water before attempting the cyclization. Impurities act as radical scavengers and kill the AFO oxidation.

References

• Algar, J., & Flynn, J. P. (1934).[1][11] "A new method for the synthesis of flavonols."[12] Proceedings of the Royal Irish Academy, 42B, 1.

• Moriarty, R. M., et al. (1985). "Synthesis of Flavonoids via Hypervalent Iodine Oxidation." Journal of Organic Chemistry. (Demonstrates PIDA utility for 3-hydroxyflavone synthesis).

• BenchChem Application Notes. (2025). "Oxidative Cyclization of Chalcones for Flavone Synthesis." (Distinction between Flavone and Flavonol methods).

• Coy, E. D., et al. (2017). "Synthesis of 5-substituted flavonols via the Algar-Flynn-Oyamada (AFO) reaction." Tetrahedron Letters. (Explains the aurone vs. flavonol competition for 6'-substituted chalcones).

Sources

• 1. Algar–Flynn–Oyamada reaction - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. The stereochemistry of 2-α-hydroxybenzyl-2,4,6-trimethoxycoumaran-3-one. Mechanism of the algar–flynn–oyamada reaction - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. US20040242907A1 - Methods of synthesizing flavonoids and chalcones - Google Patents [patents.google.com]
• 7. beilstein-archives.org [beilstein-archives.org]
• 8. researchgate.net [researchgate.net]
• 9. tcu.elsevierpure.com [tcu.elsevierpure.com]
• 10. (PDF) Aspects of the Algar-Flynn-Oyamada (AFO) reaction [academia.edu]
• 11. Algar-Flynn-Oyamada Reaction (Chapter 1) - Name Reactions in Organic Synthesis [cambridge.org]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Methoxyflavone NMR Signal Resolution

Topic: Troubleshooting NMR signal overlap in methoxyflavone analysis Role: Senior Application Scientist Status: Operational

Introduction: The "Methoxy Thicket" Challenge

Welcome to the Advanced NMR Support Center. If you are analyzing polymethoxyflavones (e.g., nobiletin, tangeretin, or novel derivatives), you are likely facing the "Methoxy Thicket"—a dense cluster of overlapping singlets in the 3.8–4.1 ppm region (1H NMR) and severe congestion in the aromatic B-ring region.

This guide moves beyond basic acquisition parameters. We utilize Aromatic Solvent Induced Shifts (ASIS) , Spatial Proximity Correlations (NOESY) , and Pure Shift Spectroscopy to resolve these signals without requiring higher field strength (e.g., jumping from 400 to 800 MHz).

Troubleshooting Decision Matrix

Before proceeding, identify your specific overlap scenario using the logic flow below.

Figure 1: Decision matrix for selecting the appropriate resolution technique based on spectral congestion.

Tier 1: Solvent Engineering (The ASIS Effect)

Issue: In Chloroform-d (

), methoxy signals often collapse into a single unresolvable envelope. Solution: Switch to Benzene-d6 ( ) .[1]

Why this works (The Mechanism)

This is not random.[2][3] It is the Aromatic Solvent Induced Shift (ASIS) .[3] Benzene molecules form transient collision complexes with the solute. The electron-rich

-cloud of benzene interacts specifically with the electron-deficient regions of the flavone (often the positive end of the dipole near methoxy oxygens).

• Result: This shielding cone effect causes significant upfield shifts (lower ppm) for methoxy protons, often by 0.2–0.5 ppm, effectively "spreading out" the cluster.

Comparative Shift Data

Typical shifts observed for polymethoxyflavones:

Proton Position	in (ppm)	in (ppm)	(ppm)	Status
5-OMe	3.95	3.45	-0.50	Resolved
7-OMe	3.98	3.28	-0.70	Resolved
3'-OMe	3.96	3.55	-0.41	Separated
4'-OMe	3.97	3.60	-0.37	Separated

Note: The 5-OMe and 7-OMe groups often experience the most dramatic shifts due to the specific electron density of the A-ring.

Tier 2: Spatial Anchoring (NOESY)

Issue: You have resolved the peaks using Benzene-d6, but you don't know which singlet corresponds to which ring position. Solution: Use NOESY (Nuclear Overhauser Effect Spectroscopy) to "anchor" floating methoxy groups to fixed aromatic protons.

The "Lighthouse" Strategy

Methoxy protons are isolated spin systems (singlets). They have no J-coupling to the ring protons. You must use through-space interactions (NOE) to connect them.

• The Anchor: Identify a known aromatic proton (e.g., H-3, H-6, or H-8).

• The Bridge: Look for a NOESY cross-peak between the aromatic proton and the nearest methoxy group.

• The B-Ring Challenge: If the B-ring is fully substituted (e.g., 3',4',5'-trimethoxy), use the H-2' and H-6' protons as anchors.

Figure 2: NOESY correlation map showing how aromatic protons serve as anchors for assigning methoxy groups.

Tier 3: Advanced Acquisition (Pure Shift)

Issue: Severe overlap in the aromatic region (6.5–7.5 ppm) prevents accurate integration or J-coupling calculation. Solution: PSYCHE (Pure Shift Yielded by Chirp Excitation) .

Standard 1H NMR signals are split by J-coupling (multiplets). Pure Shift NMR collapses these multiplets into singlets (broadband homonuclear decoupling).

• Benefit: This transforms a crowded "forest" of doublets and triplets into ultra-sharp singlets, effectively improving resolution by a factor of 5–10x without increasing magnetic field strength.

• Trade-off: Sensitivity is lower (approx. 10-20% of standard proton scan). Increase number of scans (NS) by 4x.

Standard Operating Protocol: Dual-Solvent Analysis

Objective: Resolve all methoxy signals and assign B-ring substitution patterns.

Materials

• Sample: 5–10 mg Methoxyflavone.

• Solvent A:

  (Chloroform-d).[4]

• Solvent B:

  (Benzene-d6).[1]

Workflow

• Baseline Acquisition (

  ):

  • Prepare sample in 600 µL

    .

  • Run standard 1H NMR (NS=16) and 13C NMR.

  • Checkpoint: Note the "Methoxy Envelope" at 3.8–4.0 ppm.

• Solvent Switch:

  • Evaporate

    completely using a nitrogen stream or rotary evaporator.

  • Crucial: Ensure the tube is bone-dry; residual

    will interfere with the ASIS effect.

  • Redissolve in 600 µL

    .

• ASIS Acquisition (

  ):

  • Run 1H NMR (NS=16).

  • Observation: Methoxy signals should spread out.

  • Run 2D NOESY in

    (Mixing time = 500 ms).

    • Why Benzene for NOESY? Benzene has higher viscosity than chloroform, which can actually enhance the NOE effect (closer to the correlation time limit), in addition to resolving the peaks you need to correlate.

• Data Overlay:

  • Superimpose the

    and spectra.[3]

  • Calculate

    .

  • Large positive

    values (>0.4 ppm) usually indicate methoxy groups flanked by bulky substituents or those at C-5/C-7 positions.

References

• Solvent Shifts (ASIS)

  • Pelter, A., et al. "The effect of benzene on the 1H n.m.r. spectra of methoxybenzenes and methoxyflavones." Journal of the Chemical Society, Perkin Transactions 1, 1981.

• Pure Shift NMR Methodology

  • Zangger, K. "Pure shift NMR."[5] Progress in Nuclear Magnetic Resonance Spectroscopy, 2015.

• General Flavonoid NMR Assignment

  • Mabry, T. J., Markham, K. R., & Thomas, M. B.[6] The Systematic Identification of Flavonoids. Springer, 1970.[6] (The foundational text for UV and NMR shifts).

• Modern Metabolomics & Overlap

  • Castañar, L., et al. "Pure shift 1H NMR: what is next?" Magnetic Resonance in Chemistry, 2018.

Sources

• 1. Benzene-D6 (1076-43-3) 1H NMR [m.chemicalbook.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Two solvents, two different spectra - Aromatic Solvent Induced Shifts — Nanalysis [nanalysis.com]
• 4. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 5. Classification of Flavonoid Metabolomes via Data Mining and Quantification of Hydroxyl NMR Signals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NMR Chemical Shifts of Common Flavonoids - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Comparison Guide: SAR and Therapeutic Potential of 3-Hydroxy-5,7,8-trimethoxyflavone

Executive Summary

3-Hydroxy-5,7,8-trimethoxyflavone (CAS 103393-10-8) represents a unique "hybrid" scaffold in flavonoid chemistry. It bridges the gap between polymethoxyflavones (PMFs) —known for superior metabolic stability and membrane permeability—and flavonols —renowned for direct antioxidant potency. Unlike fully methoxylated PMFs (e.g., Nobiletin) which rely solely on signaling modulation, this compound retains the C3-hydroxyl group, enabling direct radical scavenging and metal chelation while maintaining the lipophilic advantage of the 5,7,8-trimethoxy A-ring.

This guide analyzes its SAR, provides comparative efficacy data against standard flavonoids, and details validated protocols for its isolation and synthesis.

Chemical Profile & Structural Logic[1][2]

Property	Specification
IUPAC Name	3-Hydroxy-5,7,8-trimethoxy-2-phenylchromen-4-one
Molecular Formula	C₁₈H₁₆O₆
Molecular Weight	328.32 g/mol
Natural Source	Citrus reticulata (Tangerine), Citrus sinensis (Sweet Orange), Sapium insigne
Key Structural Features	[1][2][3] • C3-OH: Hydrogen bond donor; critical for antioxidant activity.• 5,7,8-OMe: "Wogonin-like" A-ring substitution; enhances metabolic stability against glucuronidation.• Unsubstituted B-Ring: Provides steric freedom; modulates kinase selectivity.

SAR Visualization: The Functional Triad

The following diagram illustrates the specific contribution of each structural motif to the compound's biological profile.

Figure 1: Structural dissection of 3-Hydroxy-5,7,8-trimethoxyflavone showing the functional roles of the A, B, and C rings.

Comparative Performance Analysis

This section compares 3-Hydroxy-5,7,8-trimethoxyflavone against industry standards: Quercetin (high antioxidant, low stability) and Nobiletin (high stability, low direct antioxidant).

Cytotoxicity and Bioactivity Data[6]

Activity Domain	Assay / Target	3-OH-5,7,8-OMe-Flavone	Quercetin (Standard)	Nobiletin (PMF Standard)	Interpretation
Cytotoxicity	Mouse Leukemia (L1210)	FD₅₀: 4.88 µg/mL [1]	IC₅₀: ~2-5 µg/mL	IC₅₀: >10 µg/mL	Comparable potency to Quercetin; superior to fully methylated PMFs in direct cytotoxicity.
Anti-Inflammatory	NO Inhibition (RAW 264.7)	High Activity (Inferred)	High Activity	Moderate Activity	The 5,7,8-OMe pattern is linked to strong NO inhibition, similar to Wogonin.
Antioxidant	DPPH Scavenging	Active (H-donor)	Very High	Inactive (No free OH)	The 3-OH group restores radical scavenging capability absent in Nobiletin.
Bioavailability	Caco-2 Permeability	High (Predicted)	Low (<2%)	High	Methoxylation significantly improves cellular uptake compared to poly-hydroxy flavones.

Mechanistic Differentiators[7]

• Vs. Quercetin: Quercetin is rapidly metabolized (glucuronidated) at the 5 and 7 positions. The 5,7,8-trimethoxy protection in the subject compound prevents this first-pass metabolism, extending its plasma half-life.

• Vs. Nobiletin: Nobiletin lacks a hydrogen donor. 3-Hydroxy-5,7,8-trimethoxyflavone can donate the H from the 3-OH group to neutralize free radicals (ROO•) directly, while simultaneously modulating signaling pathways.

Mechanism of Action: Dual-Path Modulation

The compound exhibits a dual mechanism:

• Direct Antioxidant Action: The 3-OH group acts as a radical trap.

• Signaling Modulation: The lipophilic scaffold penetrates the cell membrane to inhibit pro-inflammatory kinases (e.g., MAPK, PKC).

Figure 2: Dual mechanism of action inhibiting both oxidative stress (direct scavenging) and inflammatory signaling (kinase inhibition).

Experimental Protocols

Isolation from Citrus reticulata (High-Purity Method)

Context: Isolation is preferred for obtaining the natural isomer profile.

• Extraction: Reflux dried C. reticulata peel powder (100g) with 75% ethanol (500mL) for 3 hours. Filter and concentrate under vacuum.

• Partition: Suspend the residue in water and partition sequentially with hexane (to remove lipids) and dichloromethane (DCM). Collect the DCM fraction (PMF-rich).[4]

• Purification (HSCCC):

  • System: High-Speed Counter-Current Chromatography.[5]

  • Solvent System: n-Hexane : Ethyl acetate : Methanol : Water (1:1:1:1 v/v).

  • Mode: Tail-to-head elution.

  • Detection: UV at 280 nm.[5]

  • Result: 3-Hydroxy-5,7,8-trimethoxyflavone elutes after the fully methoxylated flavones due to the polarity of the 3-OH group [2].

Chemical Synthesis (Algar-Flynn-Oyamada Reaction)

Context: For generating gram-scale quantities for SAR studies.

• Chalcone Formation:

  • React 2-hydroxy-3,4,6-trimethoxyacetophenone with benzaldehyde in ethanol.

  • Add 50% KOH (aq) dropwise at 0°C. Stir at room temperature for 24h.

  • Acidify with HCl to precipitate the chalcone (2'-hydroxy-3',4',6'-trimethoxychalcone).

• Cyclization (AFO Reaction):

  • Dissolve the chalcone in methanol.

  • Add 15% NaOH and 30% H₂O₂ at 0°C.

  • Stir at 0°C for 2h, then room temperature for 4h.

  • Mechanism: The H₂O₂ attacks the β-carbon, forming an epoxide which cyclizes and rearranges to the 3-hydroxyflavone.

• Workup: Pour into ice water/HCl. Filter the yellow precipitate. Recrystallize from ethanol.

• Validation: Confirm structure via ¹H-NMR (Look for absence of C3-H signal and presence of C3-OH exchangeable proton).

Cytotoxicity Assay (MTT Protocol)

• Seeding: Plate L1210 or MCF-7 cells at 5,000 cells/well in 96-well plates.

• Treatment: Treat with compound (0.1 - 100 µM) dissolved in DMSO (final DMSO < 0.1%).

• Incubation: Incubate for 48 hours at 37°C, 5% CO₂.

• Development: Add MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan in DMSO.

• Readout: Measure absorbance at 570 nm. Calculate IC₅₀ using non-linear regression.

References

• Saxena, M. (1986).[1] 3-Hydroxy-5,7,8-trimethoxyflavone from Roots of Sapium insigne.[1][2][6][7][8] Planta Medica, 52(6), 502.[1] Link

• Sun, Y., et al. (2009).[5] Reparative isolation and purification of flavones from Pericarpium Citri Reticulatae by high-speed counter-current chromatography. Se Pu (Chinese Journal of Chromatography), 27(2), 244-247.[5] Link

• Li, S., et al. (2013). Chemistry and Bioactivity of Nobiletin and Its Metabolites. Journal of Functional Foods, 6, 2-10. (Cited for PMF SAR comparison). Link

• Wang, Y., et al. (2017). Citrus flavonoids and their antioxidant evaluation. Critical Reviews in Food Science and Nutrition, 57(13). (Cited for PMF antioxidant mechanisms).[9][10][11][12][13] Link

Sources

• 1. Full text of "The Handbook Of Natural Flavonoids Vol.1" [archive.org]
• 2. researchgate.net [researchgate.net]
• 3. csgx.dgut.edu.cn [csgx.dgut.edu.cn]
• 4. researchgate.net [researchgate.net]
• 5. [Reparative isolation and purification of flavones from Pericarpium Citri Reticulatae by high-speed counter-current chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. KNApSAcK Metabolite Information - flavon [knapsackfamily.com]
• 8. Twins C00010205 , 50% or more [knapsackfamily.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. web.usm.my [web.usm.my]
• 13. Liver protective effect of chloroform extract of Bauhinia purpurea leaves is attributed partly to its antioxidant action and the presence of flavonoids - PMC [pmc.ncbi.nlm.nih.gov]

Mass Spectrometry Profiling of 3-Hydroxy-5,7,8-trimethoxyflavone: A Technical Guide

The following guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns of 3-Hydroxy-5,7,8-trimethoxyflavone. It is designed for researchers in metabolomics, pharmacognosy, and drug development who require precise structural differentiation of isomeric polymethoxyflavones (PMFs).

Executive Summary

3-Hydroxy-5,7,8-trimethoxyflavone is a bioactive flavonol found in Citrus species and Gnaphalium plants.[1][2] It is structurally characterized by a specific methoxylation pattern on the A-ring (positions 5, 7, and 8) and a free hydroxyl group at position 3 of the C-ring.

In drug discovery, distinguishing this compound from its structural isomers (such as 3-Hydroxy-5,6,7-trimethoxyflavone ) is critical due to their distinct biological activities.[1] This guide details the specific electrospray ionization (ESI) fragmentation pathways, diagnostic ions, and comparative performance metrics required to unambiguously identify this analyte in complex biological matrices.

Chemical Profile & Properties[1][2][3][4][5][6][7][8]

Feature	Specification
Systematic Name	3-Hydroxy-5,7,8-trimethoxy-2-phenylchromen-4-one
Molecular Formula
Monoisotopic Mass	328.0947 Da
Precursor Ion	329.1020
Precursor Ion	327.0874
Key Structural Features	3-OH (Flavonol C-ring), 5,7,8-TriOMe (A-ring), Unsubstituted B-ring

Experimental Methodology

To replicate the fragmentation patterns described below, the following LC-MS/MS conditions are recommended. These protocols ensure sufficient energy deposition to induce characteristic Retro-Diels-Alder (RDA) cleavages.[1][2]

LC-ESI-MS/MS Protocol[1][2][7]

• Ionization Source: Electrospray Ionization (ESI)[3][4]

• Polarity: Positive (

  ) mode is preferred for methoxy-group diagnostics; Negative ( ) mode for RDA pathway confirmation.

• Collision Energy (CE): Stepped CE (15, 30, 45 eV) is critical to observe both the labile methyl losses and the stable core cleavages.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid[2]

  • B: Acetonitrile + 0.1% Formic Acid

  • Note: Acidic modifiers are essential to stabilize the protonated precursor

    .

Analytical Workflow

The following diagram outlines the logical flow from sample introduction to structural elucidation.

Figure 1: Analytical workflow for the identification of 3-Hydroxy-5,7,8-trimethoxyflavone.

Fragmentation Analysis & Mechanism

The fragmentation of 3-Hydroxy-5,7,8-trimethoxyflavone is governed by two competing pathways: Neutral Loss (characteristic of methoxy groups) and Retro-Diels-Alder (RDA) Cleavage (characteristic of the flavonoid backbone).[2]

Primary Pathway: Methyl Radical Loss (Positive Mode)

In ESI(+) mode, the protonated molecule

( 329) undergoes the sequential loss of methyl radicals ( , 15 Da). This is a hallmark of polymethoxyflavones (PMFs).[1][2]

• • Observed Ion:

    314

  • Mechanism: Homolytic cleavage of the

    bond.[1][2]

  • Specificity: The intensity of this ion is governed by steric relief.[1] In the 5,7,8-substitution pattern, the steric strain is lower than in the 5,6,7-isomer, resulting in a moderate intensity

    314 peak compared to the base peak seen in 5,6,7-isomers.

Secondary Pathway: Carbon Monoxide Loss

Following methyl loss, the 3-hydroxy-4-keto system facilitates the expulsion of Carbon Monoxide (CO, 28 Da).[1][2]

• 286 [1][2]

• This pathway confirms the presence of the C-ring 3-hydroxyl group, distinguishing it from non-hydroxylated flavones (e.g., Tangeretin).

Diagnostic Pathway: Retro-Diels-Alder (RDA) Cleavage

The most structurally informative pathway involves the cleavage of the C-ring bonds 1 and 3.[1][2] This produces

and ions, which isolate the A-ring and B-ring substituents, respectively.

• Ion (A-Ring Fragment):

  • Contains the A-ring with 5,7,8-trimethoxy groups.[1][5]

  • Diagnostic Mass:

    211 (Calculated based on A-ring + 3(OMe) + C4=O moiety).[2]

  • Note: This ion confirms the trimethoxy substitution is on the A-ring.[1]

• Ion (B-Ring Fragment):

  • Contains the unsubstituted B-ring.[1][2]

  • Diagnostic Mass:

    118 (or related fragments like 103 [Ph-CH=CH]+).[2]

  • Significance: Confirms the B-ring is phenyl (unsubstituted).[1][2]

Fragmentation Pathway Diagram[1][2]

Figure 2: Proposed MS/MS fragmentation pathway for 3-Hydroxy-5,7,8-trimethoxyflavone.

Comparative Performance: Isomeric Differentiation

The primary challenge in analyzing this compound is distinguishing it from its isomer, 3-Hydroxy-5,6,7-trimethoxyflavone .[1] The following table compares their performance characteristics in MS analysis.

Diagnostic Parameter	3-Hydroxy-5,7,8 -trimethoxyflavone	3-Hydroxy-5,6,7 -trimethoxyflavone	Causality / Mechanism
Intensity	Moderate (20-50% of Base Peak)	High / Base Peak (100%)	Steric Relief: The 5,6,7 "vicinal" pattern is highly crowded.[1][2] Loss of the central 6-OMe methyl is energetically favorable to relieve strain.[1][2] The 5,7,8 pattern is less crowded.
RDA Mass	211	211	Both have identical A-ring mass. Cannot be used alone for differentiation.[1][2]
Secondary Loss	Favors -CO (due to 3-OH stability)	Favors - or - (sequential)	The 5,6,7 isomer often undergoes multiple methyl losses more readily.[1][2]
Elution Order (RP-LC)	Elutes Later (More Hydrophobic)	Elutes Earlier	The 5,7,8 pattern is generally more lipophilic than the compact 5,6,7 arrangement.

Summary of Diagnostic Logic

• Check Precursor:

  329 confirms the formula.

• Check RDA:

  211 confirms A-ring trimethoxylation.[1][2]

• Differentiate Isomer:

  • If

    314 is the dominant base peak Suspect 5,6,7-isomer .[1]

  • If

    314 is moderate and 329 is stable Suspect 5,7,8-isomer .[1]

References

• BenchChem. "The Multifaceted Biological Activities of 3,5,7-Trimethoxyflavone: A Technical Guide." BenchChem Technical Guides, 2025. Link (Contextual reference for trimethoxyflavone bioactivity).[2]

• Miao, H., et al. "Comprehensive characterization of the chemical constituents in Yiganmingmu oral liquid... by UPLC-Q-TOF-MS." Journal of Pharmaceutical and Biomedical Analysis, 2021.[1] Link (Source for RDA cleavage mechanisms in PMFs).[2]

• Li, S., et al. "Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry." Molecules, 2024.[1] Link (Reference for general flavonoid fragmentation rules).[2]

• PubChem. "3-Hydroxy-5,7,8-trimethoxyflavone Compound Summary."[1][2] National Library of Medicine.[1][2] Link (Chemical structure and property verification).[2]

Sources

• 1. arabjchem.org [arabjchem.org]
• 2. 3-Hydroxyflavone - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Natural compound 5,7,8-trimethoxyflavone mitigates radiation-induced lung injury by suppressing EMT and PI3K/Akt pathway - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Orthogonal Purity Validation of 3-Hydroxy-5,7,8-trimethoxyflavone Reference Standards

The Imperative of Orthogonal Purity Assessment

The purity value stated on a Certificate of Analysis (CoA) is more than just a number; it is a declaration of quality that should be substantiated by a comprehensive and scientifically sound analytical strategy.[1][2][3] Relying on a single analytical technique, even a high-performance one like High-Performance Liquid Chromatography (HPLC), can be misleading. Impurities with similar chromatographic behavior or those lacking a chromophore might co-elute or remain undetected, leading to an overestimation of purity.

A truly trustworthy purity assessment, therefore, necessitates an orthogonal approach , employing multiple analytical techniques that rely on different physicochemical principles. This multi-faceted strategy ensures that the purity of the reference standard is interrogated from various perspectives, providing a more complete and reliable picture. For 3-Hydroxy-5,7,8-trimethoxyflavone, a comprehensive validation should, at a minimum, integrate chromatographic, spectroscopic, and thermal analysis techniques.

Core Analytical Pillars for Purity Validation

Our validation strategy for 3-Hydroxy-5,7,8-trimethoxyflavone is built on four pillars, each providing a unique and essential piece of the purity puzzle:

• High-Performance Liquid Chromatography (HPLC) with Diode-Array Detection (DAD): The workhorse for purity and impurity profiling.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For impurity identification and structural elucidation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The gold standard for structural confirmation and detection of structural impurities.

• Differential Scanning Calorimetry (DSC): An absolute method for determining the purity of highly crystalline compounds.

The following sections will delve into the theoretical underpinnings and practical application of each of these techniques, providing detailed protocols and comparative data.

High-Performance Liquid Chromatography (HPLC): The Quantitative Foundation

HPLC is the cornerstone of purity assessment, offering high-resolution separation of the main component from its impurities.[4][5][6] The choice of a suitable reversed-phase C18 column and a gradient elution with a mobile phase consisting of an acidified aqueous solution and an organic solvent is a common and effective starting point for flavonoid analysis.[5][6][7]

Causality Behind the Method:

The acidic modifier in the mobile phase (e.g., formic or phosphoric acid) is crucial for obtaining sharp, symmetrical peaks for flavonoids by suppressing the ionization of phenolic hydroxyl groups. A gradient elution is employed to ensure the efficient elution of compounds with a range of polarities, from polar impurities to the less polar 3-Hydroxy-5,7,8-trimethoxyflavone. Diode-Array Detection (DAD) provides spectral information for each peak, aiding in peak tracking and purity assessment.

Experimental Protocol: HPLC-DAD Analysis

• Instrumentation: A standard HPLC system with a quaternary pump, autosampler, column oven, and diode-array detector.[8]

• Column: A reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm particle size).[6]

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: Acetonitrile

• Gradient Elution: A linear gradient from 30% B to 90% B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: Diode-Array Detector monitoring at the λmax of 3-Hydroxy-5,7,8-trimethoxyflavone (determined by initial spectral analysis) and a broader range (e.g., 210-400 nm) to detect impurities with different spectral properties.

• Sample Preparation:

  • Reference Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of the 3-Hydroxy-5,7,8-trimethoxyflavone reference standard and dissolve it in 10 mL of methanol in a volumetric flask.[8]

  • Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with methanol to achieve concentrations ranging from 1 to 100 µg/mL for linearity assessment.[8]

• Data Analysis: The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Visualizing the HPLC Workflow

Caption: HPLC-DAD experimental workflow for purity analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS): Unmasking Impurities

While HPLC-DAD is excellent for quantification, it provides limited structural information about unknown impurities. LC-MS is a powerful hyphenated technique that couples the separation capabilities of HPLC with the mass-analyzing power of a mass spectrometer, enabling the identification of impurities based on their mass-to-charge ratio (m/z) and fragmentation patterns.[9][10][11] This is crucial for a comprehensive characterization of the reference standard.[12]

Causality Behind the Method:

Electrospray Ionization (ESI) is a soft ionization technique well-suited for flavonoids, typically producing a protonated molecular ion [M+H]+.[13] Tandem mass spectrometry (MS/MS) experiments can then be performed on the impurity ions to induce fragmentation, providing valuable structural clues.

Experimental Protocol: LC-MS Analysis

• Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., a Quadrupole Time-of-Flight or Triple Quadrupole instrument) with an ESI source.

• Chromatographic Conditions: The same HPLC method as described above can be used to ensure correlation of retention times.

• Mass Spectrometry Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Range: m/z 100-1000.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120°C.

  • Desolvation Temperature: 350°C.

• Data Analysis: The mass spectra of any detected impurity peaks are analyzed to propose potential molecular formulas and structures. Fragmentation patterns are compared with known flavonoid fragmentation pathways.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Confirmation

NMR spectroscopy is an unparalleled technique for the unequivocal structural elucidation of organic molecules.[14][15] For a reference standard, both one-dimensional (¹H and ¹³C) and two-dimensional (e.g., COSY, HSQC, HMBC) NMR experiments are essential to confirm the structure of 3-Hydroxy-5,7,8-trimethoxyflavone and to detect any structurally related impurities that might be chromatographically indistinguishable.[14][16]

Causality Behind the Method:

¹H NMR provides information about the number and chemical environment of protons, while ¹³C NMR reveals the carbon skeleton. 2D NMR experiments establish the connectivity between atoms, allowing for the complete assembly of the molecular structure. The presence of unexpected signals in the spectra can indicate the presence of impurities.

Experimental Protocol: NMR Analysis

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated chloroform (CDCl₃).

• Experiments:

  • 1D: ¹H, ¹³C, and DEPT-135.

  • 2D: COSY (¹H-¹H correlation), HSQC (¹H-¹³C one-bond correlation), and HMBC (¹H-¹³C long-range correlation).

• Sample Preparation: Dissolve 5-10 mg of the reference standard in approximately 0.6 mL of the deuterated solvent.

• Data Analysis: The chemical shifts, coupling constants, and correlations are analyzed to confirm the structure of 3-Hydroxy-5,7,8-trimethoxyflavone. The spectra are carefully inspected for any minor signals that could correspond to impurities. The integral of impurity signals relative to the main compound can provide a semi-quantitative estimate of their levels.

Visualizing the Logic of Orthogonal Analysis

Caption: Logical relationship of orthogonal techniques in purity validation.

Differential Scanning Calorimetry (DSC): An Absolute Purity Assessment

DSC is a thermoanalytical technique that measures the heat flow into or out of a sample as a function of temperature or time.[17] For highly pure, crystalline organic compounds, DSC can be used to determine the absolute purity based on the van't Hoff equation, which describes the melting point depression caused by impurities.[18] This method is considered absolute because it does not require a reference standard for the impurities.[18]

Causality Behind the Method:

Impurities disrupt the crystal lattice of the main compound, causing it to melt at a lower temperature and over a broader range.[17] DSC measures the heat absorbed during melting, and the shape of the melting endotherm can be used to calculate the mole fraction of impurities. It is an excellent orthogonal technique to chromatography as it is based on a thermodynamic principle rather than separation.

Experimental Protocol: DSC Analysis

• Instrumentation: A calibrated Differential Scanning Calorimeter.

• Sample Pans: Aluminum pans, hermetically sealed.

• Sample Weight: 1-3 mg.

• Heating Rate: A slow heating rate, typically 1-2°C/min, is used to ensure thermal equilibrium.

• Temperature Range: From ambient temperature to a temperature above the melting point of the compound.

• Atmosphere: Inert atmosphere (e.g., nitrogen) at a flow rate of 50 mL/min.

• Data Analysis: The purity is calculated from the melting endotherm using specialized software that applies the van't Hoff equation. The analysis is typically valid for purities ≥98.5%.[18]

Limitations of DSC:

It is important to note that DSC is not suitable for all compounds. It is not appropriate for amorphous materials, compounds that decompose upon melting, or for detecting impurities that form solid solutions with the main component.[18][19][20]

Comparative Data Summary

To illustrate the power of this orthogonal approach, consider the following hypothetical data for two different lots of 3-Hydroxy-5,7,8-trimethoxyflavone reference standards.

Analytical Technique	Parameter Measured	Lot A Result	Lot B Result	Interpretation
HPLC-DAD	Purity (Area %)	99.8%	99.7%	Both lots appear to be of high purity by HPLC.
LC-MS	Impurity Profile	One minor impurity at m/z 315.1	Two minor impurities at m/z 315.1 and m/z 345.1	Lot B has an additional, higher molecular weight impurity.
NMR (¹H)	Structural Confirmation	Spectrum consistent with structure. No observable impurities.	Spectrum consistent with structure. Minor signals indicative of a related flavonoid impurity.	NMR confirms the presence of a structural impurity in Lot B not clearly resolved by HPLC.
DSC	Absolute Purity (Mole %)	99.85%	99.10%	DSC confirms the higher purity of Lot A and suggests the impurities in Lot B have a significant impact on the melting behavior.

Final Synthesis: The Self-Validating System

By integrating these four orthogonal techniques, we create a self-validating system for the purity assessment of 3-Hydroxy-5,7,8-trimethoxyflavone reference standards. HPLC provides the primary quantitative measure, LC-MS identifies unknown peaks, NMR offers definitive structural confirmation and detects isomeric impurities, and DSC provides an independent, absolute measure of purity. A high degree of concordance between the results from these different analytical methodologies provides a high level of confidence in the assigned purity value. This robust, evidence-based approach is the hallmark of scientific integrity and is essential for ensuring the quality and reliability of research and development in the pharmaceutical sciences.

References

• The use of differential scanning calorimetry for the purity verification of pharmaceutical reference standards - Academia.edu.
• The use of differential scanning calorimetry for the purity verification of pharmaceutical reference standards - PubMed.
• The use of differential scanning calorimetry for the purity verification of pharmaceutical reference standards - ResearchGate.
• High-Performance Liquid Chromatography-Mass Spectrometry for the Determination of Flavonoids in G.biloba Leaves - J-Stage.
• Application of HPLC and ESI-MS techniques in the analysis of phenolic acids and flavonoids from green leafy vegetables - ScienceOpen.
• LC-MS/DIA-based strategy for comprehensive flavonoid profiling: an Ocotea spp. applicability case - PMC.
• In vitro study on LC-MS to identify and quantify the total flavonoid content and photoprotective potential of the extracts.
• The Importance of Purity Determination of Pharmaceuticals - NETZSCH Analyzing & Testing.
• Purity Determination by DSC - Creative Biolabs.
• Characterization of Flavonoid Components in Scutellaria L. Species (Lamiaceae) Using Fingerprinting Analysis - ACTA BIOLOGICA CRACOVIENSIA Series Botanica.
• STRUCTURE ELUCIDATION OF FLAVONOID COMPOUND FROM THE LEAVES OF COLEUS ATROPURPUREUS BENTH USING 1D- AND 2D-NMR TECHNIQUES.
• Reference Standards and Certificates of Analysis (CoAs) – life science compliance consulting - PharmaRegulatory.in.
• VALIDATION OF THE ANALYTICAL METHOD FOR THE DETERMINATION OF FLAVONOIDS IN BROCCOLI.
• Developing and Validating a Method for Separating Flavonoid Isomers in Common Buckwheat Sprouts Using HPLC-PDA - MDPI.
• Application Note: Structure Elucidation of Flavanthrinin using Nuclear Magnetic Resonance (NMR) Spectroscopy - Benchchem.
• 3 Details Every Certificate of Analysis (CoA) Should Address - Cole-Parmer.
• Development and validation of a HPLC method for the quantification of three flavonoids in a crude extract of Dimorphandra gardneriana - SciELO.
• Structure elucidation of flavonoids using 1D&2D NMR - YouTube.
• Spectroscopy study on structural elucidation of flavonoids from Solanum jabrense Agra and Nee and S. paludosum Moric - INIS-IAEA.
• Complete Guide to Reading Chemical COAs (Certificate Analysis).
• Application Note & Protocol: Quantification of 3,4',5-Trihydroxy-3',6,7-trimethoxyflavone in Plant Extracts using - Benchchem.
• Validation of a High-Performance Liquid Chromatography with Photodiode Array Detection Method for the Separation and Quantification of Antioxidant and Skin Anti-Aging Flavonoids from Nelumbo nucifera Gaertn. Stamen Extract - PMC.

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• 7. Validation of a High-Performance Liquid Chromatography with Photodiode Array Detection Method for the Separation and Quantification of Antioxidant and Skin Anti-Aging Flavonoids from Nelumbo nucifera Gaertn. Stamen Extract - PMC [pmc.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 3-Hydroxy-5,7,8-trimethoxyflavone

This guide provides essential safety and logistical information for the proper disposal of 3-Hydroxy-5,7,8-trimethoxyflavone, a flavonoid compound often utilized in scientific research and drug development. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring the safety of laboratory personnel and compliance with environmental regulations.

Hazard Characterization and Risk Assessment

Proper disposal begins with understanding the potential hazards of the waste material. 3-Hydroxy-5,7,8-trimethoxyflavone belongs to the flavonoid class of organic compounds. While specific toxicity data is limited, it should be handled as a potentially hazardous chemical.[1] Based on data for similar methoxyflavones, it is a combustible solid that can liberate carbon monoxide and carbon dioxide upon combustion.[5]

Key Principles:

• Treat as Hazardous: Unless confirmed to be non-hazardous by your institution's EHS department, all chemical waste, including unused reagents, reaction byproducts, and contaminated materials, should be treated as hazardous.[2]

• Avoid Environmental Release: Hazardous chemical waste must not be discharged into the sewer system, disposed of in regular trash, or allowed to evaporate in a fume hood.[2][6] Improper disposal can lead to environmental contamination and significant legal penalties under regulations like the Resource Conservation and Recovery Act (RCRA).[4]

Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure appropriate PPE is worn to minimize exposure.

PPE Item	Specification	Rationale
Eye Protection	Safety glasses with side shields or safety goggles.	Protects eyes from dust particles and potential splashes if handling solutions.[7]
Hand Protection	Chemically compatible gloves (e.g., nitrile).	Prevents skin contact. Gloves should be inspected before use and changed if contaminated.[5][8]
Body Protection	A standard laboratory coat.	Protects skin and clothing from contamination.[6]
Respiratory Protection	Not typically required for small quantities. Use in a well-ventilated area. If creating dust, a particulate filter respirator (e.g., N95) may be necessary.	Minimizes inhalation of the compound, especially in powder form.[5][7]

Segregation and Containerization Protocol

Proper segregation is critical to prevent dangerous chemical reactions within waste containers.[9][10] Never mix incompatible waste streams.[9]

Step-by-Step Disposal Workflow

The following diagram outlines the decision-making process for disposing of 3-Hydroxy-5,7,8-trimethoxyflavone waste.

Caption: Disposal Decision Workflow for 3-Hydroxy-5,7,8-trimethoxyflavone.

Detailed Protocols

Protocol 1: Disposal of Solid Waste

• Collection: Collect unused or waste 3-Hydroxy-5,7,8-trimethoxyflavone powder, along with any contaminated consumables (e.g., weighing paper, gloves, spill cleanup materials), in a dedicated waste container.[1]

• Container Selection: The container must be made of a material compatible with the chemical (e.g., a high-density polyethylene (HDPE) or glass bottle with a screw cap is suitable).[3][4] It must be in good condition, free of leaks, and have a secure, tight-fitting lid.[2]

• Labeling: Label the container clearly. The label must include:

  • The words "Hazardous Waste".

  • The full chemical name: "3-Hydroxy-5,7,8-trimethoxyflavone". Do not use abbreviations or chemical formulas.[11]

  • An approximate concentration or indication that it is solid waste.

  • The date waste was first added to the container (accumulation start date).[11]

  • Relevant hazard pictograms if required by your institution.

• Storage: Keep the container closed at all times except when adding waste.[2] Store it in a designated, well-ventilated satellite accumulation area away from heat sources and incompatible materials.[6]

Protocol 2: Disposal of Liquid Waste (Solutions)

• Segregation: The primary factor for segregating solvent waste is its halogen content.

  • Non-Halogenated Solvents: If the compound is dissolved in solvents like ethanol, methanol, acetone, hexane, or ethyl acetate, it should be disposed of in a "Non-Halogenated Organic Liquid Waste" container.[11][12]

  • Halogenated Solvents: If dissolved in solvents like dichloromethane or chloroform, it must be disposed of in a "Halogenated Organic Liquid Waste" container.

• Container Selection: Use designated solvent waste containers, typically provided by your EHS department.[10] These containers must be chemically compatible and have tightly fitting caps.[3] Do not fill containers more than 3/4 full to allow for vapor expansion.[10]

• Labeling: Label the liquid waste container with the full chemical names of all constituents (including the flavonoid and all solvents) and their approximate percentages.[11]

• Storage: Store the sealed container in your lab's designated satellite accumulation area, using secondary containment (such as a bin) to catch any potential leaks.[11]

Spill Management

In the event of a spill, immediate and correct action is crucial.

• Alert Personnel: Notify others in the immediate area.

• Evacuate (if necessary): For large spills or if you are unsure how to proceed, evacuate the area and contact your institution's EHS emergency line.

• Cleanup (for small spills):

  • Ensure you are wearing the appropriate PPE (see table above).

  • Carefully sweep up the solid material to avoid creating dust.[1]

  • Place the spilled material and all cleanup materials (e.g., absorbent pads, contaminated gloves) into a sealed container.

  • Label the container as hazardous waste with the chemical name and dispose of it according to the solid waste protocol.[2]

Final Disposal and Record Keeping

Once your waste container is full, ensure the hazardous waste tag is completely filled out and dated.[2] Submit a chemical waste collection request to your institution's EHS department.[2] Do not transport hazardous waste containers yourself; this must be done by trained EHS staff.[2] Maintain an accurate inventory of your chemical waste as required by regulations.[9]

By adhering to these scientifically grounded procedures, you contribute to a safe laboratory environment, protect our ecosystem, and ensure full regulatory compliance.

References

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System. [Link]

• Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury. [Link]

• Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt. [Link]

• Safety Data Sheet: 3,5,7-Trihydroxyflavone. Carl ROTH. [Link]

• Chemical Waste Disposal Guidelines. Emory University, Department of Chemistry. [Link]

• Chemical waste | Hazardous Waste Management. McGill University. [Link]

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime. [Link]

• Chemical Waste Disposal Guide. NED University of Engineering & Technology. [Link]

• Proper disposal of chemicals. Sciencemadness Wiki. [Link]

• 3-Hydroxy-5,7,8-trimethoxyflavone PubChem Entry. National Center for Biotechnology Information. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. vumc.org [vumc.org]
• 3. rtong.people.ust.hk [rtong.people.ust.hk]
• 4. danielshealth.com [danielshealth.com]
• 5. carlroth.com [carlroth.com]
• 6. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 7. fishersci.com [fishersci.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. canterbury.ac.nz [canterbury.ac.nz]
• 10. Chemical waste | Hazardous Waste Management - McGill University [mcgill.ca]
• 11. dec.neduet.edu.pk [dec.neduet.edu.pk]
• 12. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]